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Compound of Interest

Compound Name: Bis(2-ethylhexyl) carbonate

Cat. No.: B080215 Get Quote

An In-Depth Technical Guide to the Environmental Fate and Biodegradability of Diethylhexyl

Carbonate

Introduction
Diethylhexyl Carbonate (DEHC), with the CAS number 14858-73-2, is a diester of 2-

ethylhexanol and carbonic acid.[1][2] It is a clear, colorless, and odorless liquid with low

viscosity.[3][4] Due to its emollient and solvent properties, DEHC is widely used in cosmetic

and personal care products, such as skin creams, sunscreens, and hair conditioners, where it

provides a light, non-greasy skin feel.[1][4] As the use of DEHC in consumer products is

widespread, a thorough understanding of its environmental fate and biodegradability is crucial

for assessing its environmental risk. This guide provides a comprehensive overview of the

current knowledge on the environmental distribution, degradation, and ecotoxicity of

Diethylhexyl Carbonate.

Physicochemical Properties
The environmental behavior of a chemical is largely governed by its physicochemical

properties. Key properties of Diethylhexyl Carbonate are summarized in Table 1. Its low water

solubility and boiling point are significant factors in its environmental distribution.[5]

Table 1: Physicochemical Properties of Diethylhexyl Carbonate
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Property Value Reference

Molecular Formula C₁₇H₃₄O₃ [5]

Molecular Weight 286.45 g/mol [3]

CAS Number 14858-73-2 [3]

Boiling Point 207.7 °C @ 760 mmHg [5]

Water Solubility
0.01668 mg/L @ 25 °C

(estimated)
[5]

Environmental Fate
The environmental fate of Diethylhexyl Carbonate is determined by a combination of abiotic

and biotic processes that govern its transformation and distribution in various environmental

compartments.

Abiotic Degradation
Hydrolysis: Diethylhexyl Carbonate can undergo hydrolysis, breaking down into 2-ethylhexanol

and carbon dioxide.[6] In vitro studies have demonstrated that DEHC is hydrolyzed in

simulated gastric and intestinal fluids, with approximately 65% hydrolysis in gastric fluid and

15% in intestinal fluid within 4 hours.[6][7] This suggests that the ester linkages are susceptible

to cleavage. Environmentally, this hydrolysis is expected to be a key degradation pathway in

aqueous environments, although specific environmental half-life data are not readily available.

The rate of hydrolysis is likely to be influenced by pH, with faster degradation under acidic or

alkaline conditions, a characteristic observed for similar carbonate esters like diethyl carbonate.

[8]

Photodegradation: While specific studies on the photodegradation of Diethylhexyl Carbonate

are limited, related compounds such as phthalate esters undergo photodegradation.[9] It is

plausible that DEHC may undergo direct photolysis or indirect photo-oxidation by reacting with

photochemically produced hydroxyl radicals in the atmosphere or water.

Biotic Degradation
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The primary mechanism for the removal of Diethylhexyl Carbonate from the environment is

expected to be biodegradation.

Aerobic Biodegradation: Under aerobic conditions, microorganisms are expected to readily

degrade Diethylhexyl Carbonate. The initial step in its biodegradation is likely the enzymatic

hydrolysis of the ester bonds by esterases, releasing 2-ethylhexanol and carbon dioxide.[6] The

resulting 2-ethylhexanol is a readily biodegradable alcohol. While specific biodegradability test

results for DEHC are not available in the provided search results, the structural similarity to

other esters like Di(2-ethylhexyl) phthalate (DEHP), which is known to be biodegradable under

aerobic conditions, supports this prediction.[10] For a substance to be classified as "readily

biodegradable" under OECD 301 guidelines, it must achieve at least 60% of its theoretical

oxygen demand (ThOD) or theoretical carbon dioxide (ThCO2) production within a 28-day

period, including a 10-day window where this level of degradation is achieved.[11]

Anaerobic Biodegradation: In anaerobic environments, such as sediments and some

wastewater treatment stages, the biodegradation of Diethylhexyl Carbonate is also anticipated,

although likely at a slower rate than aerobic degradation.[12][13] The process involves the

breakdown of organic matter by microorganisms in the absence of oxygen.[12] Similar to

aerobic conditions, the initial step would be hydrolysis. The subsequent degradation of the

resulting 2-ethylhexanol would proceed through anaerobic pathways. The complete anaerobic

mineralization of organic compounds is a multi-step process involving different types of

microorganisms, ultimately producing methane and carbon dioxide.[14]

Predicted Biodegradation Pathway:

Diethylhexyl Carbonate Esterase-mediated
Hydrolysis 2-Ethylhexanol + Carbon Dioxide Further Aerobic/

Anaerobic Degradation CO₂ + H₂O + Biomass

Click to download full resolution via product page

Caption: Predicted biodegradation pathway of Diethylhexyl Carbonate.

Ecotoxicological Profile
The ecotoxicity of Diethylhexyl Carbonate to aquatic organisms has been evaluated in several

studies. A summary of the available data is presented in Table 2. The results indicate that while
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the substance has a low order of toxicity to microorganisms in activated sludge, it can be toxic

to fish, daphnia, and algae at low concentrations.

Table 2: Ecotoxicity of Diethylhexyl Carbonate

Organism Endpoint Value Exposure Time Reference

Danio rerio

(Zebra fish)
LC50 > 0.023 mg/L 96 h [15]

Daphnia magna EC50 > 0.02 mg/L 48 h [15]

Desmodesmus

subspicatus

(Green algae)

EC50 > 0.021 mg/L 72 h [15]

Activated sludge NOEC > 100 mg/L 28 d [15]

Experimental Protocols
The biodegradability of chemical substances is typically assessed using standardized test

guidelines, such as those developed by the Organisation for Economic Co-operation and

Development (OECD). The OECD 301 series of tests are designed to evaluate the "ready

biodegradability" of chemicals in an aerobic aqueous medium.[11][16]

OECD 301B: CO₂ Evolution Test (Modified Sturm Test)
This method is frequently used to determine the ultimate aerobic biodegradability of organic

compounds.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

a mixed population of microorganisms (e.g., from activated sludge) and incubated under

aerobic conditions in the dark or diffuse light.[16] The amount of carbon dioxide evolved from

the biodegradation of the test substance is measured and compared to the theoretical

maximum amount of CO₂ (ThCO₂) that could be produced based on the carbon content of the

substance.[17]

Methodology:
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Test System: The test is performed in sealed flasks containing the mineral medium, the

inoculum, and the test substance.

Inoculum: A small volume of activated sludge from a domestic wastewater treatment plant is

typically used as the microbial inoculum.

Test Concentration: The test substance is added at a concentration that provides sufficient

carbon for accurate measurement of CO₂ evolution without being toxic to the

microorganisms.

Incubation: The flasks are incubated at a constant temperature (typically 20-25°C) for 28

days. The flasks are continuously stirred or shaken to ensure aerobic conditions.

CO₂ Measurement: The evolved CO₂ is trapped in a solution of barium hydroxide or sodium

hydroxide, and the amount is determined by titration or by measuring the total inorganic

carbon.

Controls:

Blank Control: Contains only the inoculum and mineral medium to measure the CO₂

produced by the endogenous respiration of the microorganisms.

Reference Control: Contains a readily biodegradable reference substance (e.g., sodium

benzoate) to check the viability of the inoculum.

Toxicity Control: Contains both the test substance and the reference substance to assess

if the test substance is inhibitory to the microorganisms.

Data Analysis: The percentage of biodegradation is calculated as the cumulative CO₂

produced (corrected for the blank) divided by the ThCO₂, expressed as a percentage.

Experimental Workflow for OECD 301B Test:
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Preparation

Test Setup

Incubation & Measurement

Data Analysis

Prepare Mineral Medium

Set up Test Flasks:
- Test Substance
- Blank Control

- Reference Control
- Toxicity Control

Collect and Prepare Inoculum
(e.g., Activated Sludge)

Prepare Test and
Reference Substances
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at 20-25°C with shaking
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Evolved CO₂

Calculate % Biodegradation
(vs. ThCO₂)

Evaluate against
Pass Criteria (e.g., >60%)

Click to download full resolution via product page

Caption: Experimental workflow for the OECD 301B biodegradability test.

Conclusion
Diethylhexyl Carbonate is a cosmetic ingredient that is expected to undergo degradation in the

environment primarily through biotic pathways. The initial and most critical step in its

degradation is the hydrolysis of its ester bonds, leading to the formation of 2-ethylhexanol and

carbon dioxide, both of which are readily biodegradable. While specific environmental

persistence data for DEHC is limited, its chemical structure suggests it is unlikely to persist in

the environment. However, its potential toxicity to some aquatic organisms at low
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concentrations highlights the importance of responsible use and disposal to minimize

environmental exposure. Further studies on its ready biodegradability following standardized

OECD guidelines would provide a more definitive assessment of its environmental profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental fate and biodegradability of Diethylhexyl
Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080215#environmental-fate-and-biodegradability-of-
diethylhexyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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